Cas no 2034572-82-0 (N-2-(furan-3-yl)ethyl-4-(thiophen-3-yl)benzamide)

N-2-(furan-3-yl)ethyl-4-(thiophen-3-yl)benzamide is a heterocyclic benzamide derivative featuring both furan and thiophene moieties, which contribute to its unique electronic and structural properties. This compound is of interest in medicinal chemistry and materials science due to its potential as a building block for bioactive molecules or functional materials. The presence of sulfur (thiophene) and oxygen (furan) heteroatoms enhances its binding affinity and reactivity, making it suitable for applications in drug discovery, catalysis, or organic electronics. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage.
N-2-(furan-3-yl)ethyl-4-(thiophen-3-yl)benzamide structure
2034572-82-0 structure
Product Name:N-2-(furan-3-yl)ethyl-4-(thiophen-3-yl)benzamide
CAS No:2034572-82-0
MF:C17H15NO2S
MW:297.3715031147
CID:5379388
Update Time:2025-10-29

N-2-(furan-3-yl)ethyl-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(furan-3-yl)ethyl]-4-thiophen-3-ylbenzamide
    • N-2-(furan-3-yl)ethyl-4-(thiophen-3-yl)benzamide
    • Inchi: 1S/C17H15NO2S/c19-17(18-8-5-13-6-9-20-11-13)15-3-1-14(2-4-15)16-7-10-21-12-16/h1-4,6-7,9-12H,5,8H2,(H,18,19)
    • InChI Key: UMTHBMMDEXJWQT-UHFFFAOYSA-N
    • SMILES: C(NCCC1C=COC=1)(=O)C1=CC=C(C2C=CSC=2)C=C1

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Additional information on N-2-(furan-3-yl)ethyl-4-(thiophen-3-yl)benzamide

N-[2-(Furan-3-Yl)Ethyl]-4-(Thiophen-3-Yl)Benzamide: A Comprehensive Overview

N-[2-(Furan-3-Yl)Ethyl]-4-(Thiophen-3-Yl)Benzamide, also known by its CAS number CAS 2034572-82-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide core with a furan moiety and a thiophene ring. The integration of these functional groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of N-[2-(Furan-3-Yl)Ethyl]-4-(Thiophen-3-Yl)Benzamide is notable for its aromaticity and conjugation. The benzamide group serves as the central framework, while the furan and thiophene rings introduce heteroaromaticity, enhancing the compound's ability to participate in π–π interactions. Recent studies have demonstrated that this molecular architecture can significantly influence the compound's solubility, stability, and bioavailability, making it a promising candidate for drug delivery systems.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. Researchers have explored its role as a potential therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative disorders. The thiophene ring, in particular, has been shown to exhibit antioxidant properties, which could be beneficial in mitigating oxidative stress-associated pathologies. Furthermore, the furan moiety has been implicated in modulating enzyme activity, suggesting its potential as an inhibitor or activator in enzymatic pathways.

In addition to its medicinal applications, CAS 2034572-82-0 has also found utility in materials science. Its aromatic system and heterocyclic components make it an attractive candidate for use in organic electronics. Recent advancements have highlighted its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to facilitate charge transport and emission properties has been extensively studied, with promising results indicating its suitability for high-efficiency energy conversion technologies.

The synthesis of N-[2-(Furan-3-Yl)Ethyl]-4-(Thiophen-3-Yl)Benzamide involves a multi-step process that typically employs coupling reactions and cyclization techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for both academic and industrial applications. The development of scalable synthesis protocols has further enhanced its accessibility for large-scale production.

From an environmental perspective, this compound exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This attribute aligns with current sustainability goals and underscores its eco-friendly profile.

In conclusion, N-[2-(Furan-3-Yl)Ethyl]-4-(Thiophen-3-Yl)Benzamide (CAS 2034572

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